Cas no 5402-28-8 (1,4-Dimethylcyclohexanol)

• Product Name: 1,4-Dimethylcyclohexanol
• CAS No: 5402-28-8
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 385696
• PubChem ID: 221133
• Update Time: 2025-08-04

1,4-Dimethylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethylcyclohexanol
• 1,4-dimethylcyclohexan-1-ol
• Cyclohexanol,1,4-dimethyl-
• 1,4-dimethyl-cyclohexanol
• 1,c-4-Dimethyl-r-1-cyclohexanol
• 1,t-4-Dimethyl-r-1-cyclohexanol
• AC1L59TL
• AC1Q77VO
• dimethyl cyclohexanol
• NSC5100
• SureCN499143
• SureCN5584997
• SureCN6758325
• SureCN7909495
• 1,4-Dimethyl-1-cyclohexanol
• SCHEMBL24240963
• SCHEMBL499143
• NSC-5100
• CS-0353229
• 5402-28-8
• 1.4-Dimethylcyclohexanol-1
• SCHEMBL7909495
• AKOS009995772
• SCHEMBL6758325
• EN300-365504
• DTXSID80277935
• NSC 5100
• SCHEMBL5584997
• DB-259224

• Inchi： 1S/C8H16O/c1-7-3-5-8(2,9)6-4-7/h7,9H,3-6H2,1-2H3
• InChI Key： APFUOIYHVUKJKX-UHFFFAOYSA-N
• SMILES： OC1(C)CCC(C)CC1

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9236 g/cm3 (20 ºC)
• Melting Point: 51 ºC
• Boiling Point: 170 ºC
• Flash Point: 66.6±10.9 ºC,
• Refractive Index: 1.46622 (23.9 ºC)
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 20.23
• LogP: 1.94750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1,4-Dimethylcyclohexanol

Professional Introduction to 1,4-Dimethylcyclohexanol (CAS No. 5402-28-8)

1,4-Dimethylcyclohexanol, identified by the Chemical Abstracts Service Number (CAS No.) 5402-28-8, is a significant organic compound with a cyclohexane backbone substituted with two methyl groups at the 1 and 4 positions. This isomer is particularly noteworthy in the realm of organic synthesis and pharmaceutical chemistry due to its unique structural and functional properties. The compound’s molecular structure, featuring a rigid cyclohexane ring with two methyl groups, imparts distinct steric and electronic characteristics that make it a valuable intermediate in various chemical transformations.

The synthesis of 1,4-Dimethylcyclohexanol typically involves the reduction of corresponding ketones or the rearrangement of other cyclohexane derivatives. Its production is often achieved through catalytic hydrogenation processes, where precise control over reaction conditions ensures high yield and purity. The compound’s stability under various chemical environments makes it a preferred choice in industrial applications, particularly in the manufacture of fine chemicals and specialty solvents.

In recent years, research into 1,4-Dimethylcyclohexanol has expanded significantly, driven by its potential applications in pharmaceuticals and agrochemicals. The compound’s ability to serve as a precursor for more complex molecules has garnered attention from synthetic chemists. For instance, it can be converted into valuable intermediates that are used in the synthesis of active pharmaceutical ingredients (APIs) and other biologically active compounds. This versatility underscores its importance in modern chemical manufacturing.

One of the most compelling aspects of 1,4-Dimethylcyclohexanol is its role in developing novel materials with enhanced properties. Researchers have explored its utility in creating polymers with improved thermal stability and mechanical strength. Additionally, its incorporation into liquid crystal formulations has shown promise in the development of advanced display technologies. These applications highlight the compound’s broad utility beyond traditional organic synthesis.

The pharmacological potential of 1,4-Dimethylcyclohexanol has also been a subject of intense investigation. Studies suggest that derivatives of this compound may exhibit interesting biological activities, making them candidates for further medicinal chemistry exploration. For example, modifications to its structure have led to compounds with anti-inflammatory and analgesic properties. Such findings underscore the importance of 1,4-Dimethylcyclohexanol as a scaffold for drug discovery efforts.

Advances in computational chemistry have further enhanced our understanding of 1,4-Dimethylcyclohexanol’s reactivity and interactions. Molecular modeling techniques allow researchers to predict how this compound behaves in different chemical environments, facilitating the design of more efficient synthetic routes. These computational insights are complemented by experimental data, which continue to refine our knowledge of its properties and applications.

The environmental impact of synthesizing and utilizing 1,4-Dimethylcyclohexanol is another critical consideration. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and reduce energy consumption. Processes such as catalytic asymmetric hydrogenation offer sustainable alternatives to traditional approaches, aligning with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 1,4-Dimethylcyclohexanol (CAS No. 5402-28-8) represents a multifaceted compound with significant implications across multiple sectors of chemistry and materials science. Its unique structural features enable diverse applications, from pharmaceutical intermediates to advanced materials. As research continues to uncover new possibilities for this molecule, its importance is likely to grow even further.